Cas no 80443-01-2 (3-chloro-4-(piperidin-4-ylmethyl)quinoline dihydrochloride)

• Product name: 3-chloro-4-(piperidin-4-ylmethyl)quinoline dihydrochloride
• CAS No: 80443-01-2
• MF: C₁₅H₁₇N₂Cl^.₂[HCl]
• MW: 333.68376
• CID: 1801280
• PubChem ID: 3062236

3-chloro-4-(piperidin-4-ylmethyl)quinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(piperidin-4-ylmethyl)quinoline dihydrochloride
• 80443-01-2
• Quinoline, 3-chloro-4-(4-piperidinylmethyl)-, dihydrochloride
• DTXSID40230329
• 3-Chloro-4-(4-piperidinylmethyl)quinoline dihydrochloride

• Inchi： InChI=1S/C15H17ClN2.2ClH/c16-14-10-18-15-4-2-1-3-12(15)13(14)9-11-5-7-17-8-6-11;;/h1-4,10-11,17H,5-9H2;2*1H
• InChI Key： FDJNBWFQCIVARL-UHFFFAOYSA-N
• SMILES： C1CNCCC1CC2=C(C=NC3=CC=CC=C32)Cl.Cl.Cl

Computed Properties

• Exact Mass: 332.061382g/mol
• Monoisotopic Mass: 332.061382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų